![molecular formula C11H8ClN3O B1305638 2-Chloro-10-methyl-3,4-diazaphenoxazine CAS No. 27225-84-9](/img/structure/B1305638.png)
2-Chloro-10-methyl-3,4-diazaphenoxazine
Overview
Description
2-Chloro-10-methyl-3,4-diazaphenoxazine (CMD) is a heterocyclic compound that has been used in various scientific research applications. It is a member of the class of compounds known as diazaphenoxazines, which are characterized by the presence of a nitrogen atom in the ring structure. CMD is synthesized through a simple reaction between 2-chloro-10-methyl-3,4-diazabenzenesulfonamide and an aldehyde. This compound has been studied for its biochemical and physiological effects and has been used in various laboratory experiments.
Scientific Research Applications
Synthesis and Derivatives
2-Chloro-10-methyl-3,4-diazaphenoxazine is a compound involved in the synthesis of various derivatives of diazaphenoxazines. For instance, Gortinskaya et al. (1971) synthesized 10-methyl-2-chloro- and 2-chloro-3-methyl-3,4-diazaphenoxazines along with 2-oxo-3,10-dimethyl-2,3-dihydro-3,4-diazaphenoxazine through methylation processes. These compounds were obtained by altering the conditions and reactants used with 2-chloro-3,4-diazaphenoxazine, showcasing the versatility of the parent compound in synthesizing related structures (Gortinskaya et al., 1971).
Safety and Hazards
Properties
IUPAC Name |
3-chloro-5-methylpyridazino[3,4-b][1,4]benzoxazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClN3O/c1-15-7-4-2-3-5-9(7)16-11-8(15)6-10(12)13-14-11/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLCQNZQXVSPVEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2OC3=NN=C(C=C31)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30385317 | |
Record name | 2-CHLORO-10-METHYL-3,4-DIAZAPHENOXAZINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30385317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
27225-84-9 | |
Record name | 2-CHLORO-10-METHYL-3,4-DIAZAPHENOXAZINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30385317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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